Cas no 80489-91-4 (2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid)

2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid structure
80489-91-4 structure
Product Name:2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid
CAS No:80489-91-4
MF:C18H26O4
MW:306.396646022797
CID:2052505
PubChem ID:23874497
Update Time:2025-04-21

2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid
    • 2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-(1-pentyl) benzoic acid
    • 2-Hydroxy-4-methoxy-6-pentyl-3-prenylbenzoic acid
    • BDBM50428827
    • 80489-91-4
    • Amorfrutin 2
    • ACon1_001887
    • NCGC00180037-01
    • 4a4v
    • BRD-K48872175-001-01-8
    • AKOS040734327
    • CHEMBL2337126
    • Q27467731
    • 2-HYDROXY-4-METHOXY-3-(3-METHYLBUT-2-EN-1-YL)-6-PENTYLBENZOIC ACID
    • 2-Hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)-6-pentylbenzoic acid
    • 2-hydroxy-4-methoxy-3-prenyl-6-(1-pentyl) benzoic acid
    • NCGC00180037-02!2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-pentylbenzoic acid
    • Benzoic acid, 2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)-6-pentyl-
    • SCHEMBL2109843
    • 2,4-Dihydroxy-6-pentyl-3-prenylbenzoic acid
    • DTXSID901166040
    • Inchi: 1S/C18H26O4/c1-5-6-7-8-13-11-15(22-4)14(10-9-12(2)3)17(19)16(13)18(20)21/h9,11,19H,5-8,10H2,1-4H3,(H,20,21)
    • InChI Key: UJSSSFNGQWZNEN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=C(C(=O)O)C(=C1C/C=C(\C)/C)O)CCCCC

Computed Properties

  • Exact Mass: 306.18310931g/mol
  • Monoisotopic Mass: 306.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 66.8Ų
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